Cas no 86895-09-2 (13-36-PeptideYY (swine) (9CI))

• Product Name: 13-36-PeptideYY (swine) (9CI)
• CAS No: 86895-09-2
• MF: C₁₃₅H₂₀₉N₄₁O₃₈
• MW: 3014.35588908195
• CID: 721050
• Update Time: 2026-04-29

13-36-PeptideYY (swine) (9CI) Chemical and Physical Properties

Names and Identifiers

• 13-36-PeptideYY (swine) (9CI)
• PEPTIDE YY (13-36) (CANINE, MOUSE, PORCINE, RAT)
• PEPTIDE YY (13-36) (PORCINE, RAT)
• H-SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
• PEPTIDE YY FRAGMENT 13-36 PORCINE,RAT
• SER-PRO-GLU-GLU-LEU-SER-ARG-TYR-TYR-ALA-SER-LEU-ARG-HIS-TYR-LEU-ASN-LEU-VAL-THR-ARG-GLN-ARG-TYR-NH2
• SPEELSRYYASLRHYLNLVTRQRY-NH2

Computed Properties

• Exact Mass: 3012.57000

Experimental Properties

• PSA: 1328.52000
• LogP: 3.45880

Additional information on 13-36-PeptideYY (swine) (9CI)

Peptide YY (swine) (9CI) - CAS No. 86895-09-2

Peptide YY (PYY), also known as Peptide YY (swine) (9CI), is a peptide that belongs to the neuropeptide Y family. It is a 36-amino acid peptide derived from the post-translational processing of the precursor protein neuropeptide Y. The compound is designated by the CAS registry number 86895-09-2, which uniquely identifies it in chemical databases. PYY is primarily known for its role in energy homeostasis, appetite regulation, and gut-brain communication.

The structure of PYY is characterized by its sequence of amino acids, which includes a C-terminal region that is highly conserved across species. This conservation underscores its critical biological functions. The swine-derived form of PYY, as indicated by the product name, suggests that this compound is isolated or synthesized based on the porcine sequence, which shares significant similarity with human PYY.

Recent studies have highlighted the importance of PYY in metabolic regulation. For instance, research has shown that PYY acts as a satiety factor, signaling to the brain to reduce food intake and promote energy expenditure. This makes it a potential target for therapeutic interventions in obesity and related metabolic disorders. Additionally, PYY has been implicated in gut motility and glucose regulation, further emphasizing its role in maintaining overall metabolic health.

The application of PYY extends beyond basic research into translational medicine. Preclinical studies using animal models have demonstrated that exogenous administration of PYY can lead to weight loss and improved insulin sensitivity. These findings have paved the way for clinical trials exploring the efficacy of PYY analogs as treatments for obesity and type 2 diabetes.

In terms of molecular mechanisms, PYY exerts its effects through interaction with specific receptors in the brain and peripheral tissues. The Y2 receptor subtype has been identified as a key player in mediating PYY's anorexigenic effects. This receptor signaling pathway involves complex interactions with other neurotransmitters and hormones, such as leptin and ghrelin, which collectively regulate appetite and energy balance.

The isolation and characterization of PYY from swine sources provide valuable insights into interspecies similarities and differences in peptide function. Comparative studies between human and porcine PYY have revealed both conserved features and species-specific variations, which are crucial for understanding the evolutionary context of this peptide's role in metabolism.

In conclusion, Peptide YY (swine) (9CI), identified by CAS No. 86895-09-2, is a vital peptide with significant implications for metabolic health and disease treatment. Its role in appetite regulation, energy expenditure, and gut-brain communication continues to be a focal point for scientific investigation. As research advances, the therapeutic potential of PYY-based interventions holds promise for addressing pressing public health challenges related to obesity and diabetes.